Cas no 819883-44-8 (Octanoic acid, 8-bromo-, 12-hydroxydodecyl ester)
819883-44-8 structure
Product Name:Octanoic acid, 8-bromo-, 12-hydroxydodecyl ester
CAS No:819883-44-8
MF:C20H39BrO3
MW:407.425866365433
CID:701774
PubChem ID:71420600
Update Time:2025-04-19
Octanoic acid, 8-bromo-, 12-hydroxydodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-bromo-, 12-hydroxydodecyl ester
- 12-hydroxydodecyl 8-bromooctanoate
- 819883-44-8
- DTXSID90839785
-
- Inchi: 1S/C20H39BrO3/c21-17-13-9-7-8-12-16-20(23)24-19-15-11-6-4-2-1-3-5-10-14-18-22/h22H,1-19H2
- InChI Key: IQACGBRFWGOATL-UHFFFAOYSA-N
- SMILES: BrCCCCCCCC(=O)OCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 406.20826g/mol
- Monoisotopic Mass: 406.20826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 20
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 46.5Ų
Octanoic acid, 8-bromo-, 12-hydroxydodecyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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